tert-Butyl 2-propylpiperazine-1-carboxylate

• IUPAC Name: tert-butyl 2-propylpiperazine-1-carboxylate
• InChI: InChI=1S/C12H24N2O2/c1-5-6-10-9-13-7-8-14(10)11(15)16-12(2,3)4/h10,13H,5-9H2,1-4H3
• InChI Key: PYTGOQORCFQPSZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CNCCN1C(=O)OC(C)(C)C
• Molecular Formula: C12H24N2O2
• DSSTOX Substance ID: DTXSID00619631
• Molecular Weight: 228.33 g/mol
• CAS No.: 1027511-67-6

Description

Tert-Butyl 2-propylpiperazine-1-carboxylate is a useful research compound. Its molecular formula is C12H24N2O2 and its molecular weight is 228.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Application in Chiral Auxiliary

Both enantiomers of tert-butyl 2-(tert-butyl)-5,5-dimethyl-4-oxoimidazolidine-1-carboxylate were prepared from L-alanine and utilized as chiral auxiliaries in dipeptide synthesis. This application demonstrates the importance of this compound in stereoselective synthesis, which is crucial in pharmaceuticals and bioactive compounds (Studer, Hintermann, & Seebach, 1995).

Metal-free C3-alkoxycarbonylation

In a study focused on quinoxaline-3-carboxylates, a metal-free protocol for the preparation of these compounds was developed using tert-butyl carbazate as a coupling reagent. This method is notable for its eco-friendliness and potential in the synthesis of key structural motifs in natural products and drugs (Xie et al., 2019).

Synthesis of Substituted Pyrazinecarboxamides

tert-Butyl 2-propylpiperazine-1-carboxylate was used in the synthesis of various substituted pyrazinecarboxamides, which were then evaluated for their anti-mycobacterial, antifungal, and photosynthesis-inhibiting activities. This demonstrates the compound's utility in the development of bioactive molecules (Doležal et al., 2006).

Application in α-Amino Acid Synthesis

The compound was used in the synthesis of protected α-amino acids, highlighting its role in the production of important building blocks for bioactive molecules (Baldwin et al., 1996).

Characterization of Dendritic Macromolecules

tert-Butyl esters, including this compound, were used in the synthesis of phenylacetylene dendrimers. The study focused on the transformation of these esters to carboxylic acids and their characterization, underlining the compound's role in materials science (Pesak, Moore, & Wheat, 1997).

Crystal Structure Analysis

The crystal structure of tert-butyl 5-(hydroxymethyl)-2-(1-methylethyl)-3-oxopiperazine-1-carboxylate was analyzed, contributing to our understanding of molecular structures and interactions (Kolter et al., 1996).

Enzyme Inhibition Studies

The compound was used in the synthesis of oligo(L-gamma-glutamyl) conjugates of N10-propargyl-5,8-dideazafolic acid, which showed inhibitory activity against human thymidylate synthase. This highlights its potential in therapeutic applications (Pawełczak et al., 1989).

Mild and Efficient Protection of Amines

The compound was utilized in a one-pot Curtius rearrangement for the protection of amines, demonstrating its versatility in organic synthesis (Lebel & Leogane, 2005).

Tert-butoxycarbonylation Reagent Development

A study developed a tert-butoxycarbonylation reagent for acidic proton-containing substrates, where this compound played a crucial role. This has implications in synthetic organic chemistry (Saito, Ouchi, & Takahata, 2006).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302-H315-H319-H335, indicating potential harm if swallowed, skin irritation, serious eye irritation, and respiratory irritation. Precautionary statements include P261-P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapours/spray, and if in eyes, to rinse cautiously with water for several minutes and remove contact lenses if present and easy to do.

Mechanism of Action

1-Boc-2-propyl-piperazine, also known as tert-Butyl 2-propylpiperazine-1-carboxylate, is a chemical compound with the molecular formula C12H24N2O2 . This article will discuss its mechanism of action, including its targets, mode of action, biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors.

Biochemical Analysis

Biochemical Properties

tert-Butyl 2-propylpiperazine-1-carboxylate plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it may act as an inhibitor or activator of specific enzymes, thereby influencing biochemical pathways. The nature of these interactions can vary, but they often involve binding to active sites or altering the conformation of the target biomolecule .

Cellular Effects

This compound affects various types of cells and cellular processes. It can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it may alter the activity of signaling molecules, leading to changes in cellular responses. Additionally, it can impact gene expression by interacting with transcription factors or other regulatory proteins .

Molecular Mechanism

The molecular mechanism of this compound involves its interactions at the molecular level. It may bind to specific biomolecules, leading to enzyme inhibition or activation. These binding interactions can result in conformational changes that affect the function of the target molecule. Furthermore, it can influence gene expression by interacting with DNA or RNA, thereby modulating transcription and translation processes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Its stability and degradation are important factors to consider. Over time, the compound may degrade, leading to a decrease in its effectiveness. Long-term studies have shown that it can have lasting effects on cellular function, which may be due to its interactions with cellular components and its influence on metabolic pathways .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may have minimal effects, while higher doses can lead to significant changes in cellular and physiological functions. Threshold effects have been observed, where a certain dosage is required to elicit a response. Additionally, high doses may result in toxic or adverse effects, highlighting the importance of dosage optimization in experimental studies .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its function. It may interact with transporters or binding proteins that facilitate its movement across cellular membranes. These interactions can influence its localization and accumulation within specific cellular compartments, thereby affecting its activity and function .

Subcellular Localization

The subcellular localization of this compound is critical for its activity. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications. These localization mechanisms ensure that the compound exerts its effects in the appropriate cellular context, thereby enhancing its efficacy in biochemical reactions .